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Compound of Interest

Compound Name: Aminomethanesulfonic acid

Cat. No.: B080838 Get Quote

Introduction

Aminomethanesulfonic acid, a structurally simple organosulfur compound, serves as a

versatile tool in various scientific disciplines. Its unique combination of an amino group and a

sulfonic acid moiety imparts properties that are highly valuable in biochemical, pharmaceutical,

and analytical research. This technical guide provides an in-depth overview of the core

physicochemical properties, experimental protocols, and relevant biological context for

aminomethanesulfonic acid, tailored for researchers, scientists, and professionals in drug

development.

Physicochemical Properties
A summary of the key quantitative data for aminomethanesulfonic acid is presented below.

Property Value Reference

Molecular Formula CH₅NO₃S [1][2][3][4][5]

Molecular Weight 111.12 g/mol [1][2][4]

CAS Registry Number 13881-91-9 [1][4][5]

IUPAC Name aminomethanesulfonic acid [2]

Melting Point 184 °C (decomposes) [6]

Water Solubility 17 g/L (at 17 °C) [6]
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Experimental Protocols
Detailed methodologies for the synthesis and analysis of aminomethanesulfonic acid are

crucial for its effective application in research.

Synthesis of Aminomethanesulfonic Acid
A common laboratory-scale synthesis of aminomethanesulfonic acid can be achieved

through a one-step process.[7] The following protocol outlines a general procedure.

Materials:

Formaldehyde

Sodium bisulfite

Ammonia solution

Hydrochloric acid

Ethanol

Reaction vessel with stirring and temperature control

Filtration apparatus

Procedure:

In a well-ventilated fume hood, prepare a solution of sodium bisulfite in water within the

reaction vessel.

Cool the solution in an ice bath and slowly add formaldehyde while stirring continuously.

To the resulting solution, add a concentrated ammonia solution dropwise, maintaining the

temperature below 10 °C.

After the addition is complete, allow the reaction mixture to stir at room temperature for

several hours.
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Acidify the mixture with concentrated hydrochloric acid to precipitate the

aminomethanesulfonic acid.

Collect the crude product by filtration and wash with cold ethanol.

Recrystallize the product from hot water to obtain purified aminomethanesulfonic acid.

Analysis by Ion Chromatography
The purity and concentration of aminomethanesulfonic acid can be determined using ion

chromatography.[8] The following is a general protocol that can be adapted for specific

instrumentation.

Equipment and Reagents:

Ion chromatography system with a conductivity detector

Anion-exchange column suitable for organic acid analysis

Eluent (e.g., sodium hydroxide or sodium carbonate/bicarbonate buffer)

Aminomethanesulfonic acid standard

Deionized water

Sample preparation vials and filters

Procedure:

Standard Preparation: Prepare a stock solution of aminomethanesulfonic acid of a known

concentration in deionized water. Create a series of calibration standards by diluting the

stock solution.

Sample Preparation: Dissolve the aminomethanesulfonic acid sample in deionized water

to a concentration within the calibration range. Filter the sample through a 0.45 µm filter.

Chromatographic Conditions: Set up the ion chromatography system with the appropriate

column and eluent conditions. Equilibrate the system until a stable baseline is achieved.
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Analysis: Inject the prepared standards and samples onto the column.

Data Processing: Integrate the peak corresponding to aminomethanesulfonic acid and

construct a calibration curve from the standard injections. Determine the concentration of

aminomethanesulfonic acid in the sample by comparing its peak area to the calibration

curve.

Logical Workflow for Synthesis and Purification
The following diagram illustrates a typical workflow for the synthesis and subsequent

purification of aminomethanesulfonic acid.

Reactants
(Formaldehyde, Sodium Bisulfite, Ammonia) One-Pot Synthesis1. Reaction Setup Acidification

(Hydrochloric Acid)
2. pH Adjustment Precipitation3. Product Formation Filtration & Washing4. Isolation Crude Aminomethanesulfonic Acid5. Collection Recrystallization

(Hot Water)
6. Purification Purified Aminomethanesulfonic Acid7. Final Product

Click to download full resolution via product page

Caption: A flowchart illustrating the key stages in the synthesis and purification of

aminomethanesulfonic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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